N-benzyl-1-(ethylsulfonyl)-N-methyl-4-piperidinecarboxamide
Overview
Description
N-benzyl-1-(ethylsulfonyl)-N-methyl-4-piperidinecarboxamide, also known as BEMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BEMP is a piperidine derivative that possesses unique properties, making it a promising candidate for use in scientific research.
Mechanism of Action
The mechanism of action of N-benzyl-1-(ethylsulfonyl)-N-methyl-4-piperidinecarboxamide is not fully understood, but it is believed to be due to its ability to act as a nucleophile in chemical reactions. This compound has been shown to react with various electrophiles, such as aldehydes and ketones, to form products with high enantioselectivity.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is not mutagenic or carcinogenic.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-1-(ethylsulfonyl)-N-methyl-4-piperidinecarboxamide in lab experiments is its high enantioselectivity, which makes it a useful reagent in asymmetric synthesis. However, one limitation is its relatively high cost compared to other reagents.
Future Directions
There are several future directions for the study of N-benzyl-1-(ethylsulfonyl)-N-methyl-4-piperidinecarboxamide. One potential application is its use as a chiral auxiliary in the synthesis of pharmaceuticals and other compounds. Additionally, further research could be done to fully understand the mechanism of action of this compound and its potential applications in other fields, such as materials science.
Scientific Research Applications
N-benzyl-1-(ethylsulfonyl)-N-methyl-4-piperidinecarboxamide has been used in various scientific research applications, including as a reagent in organic synthesis and as a ligand in metal-catalyzed reactions. This compound has also been studied for its potential use as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
N-benzyl-1-ethylsulfonyl-N-methylpiperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S/c1-3-22(20,21)18-11-9-15(10-12-18)16(19)17(2)13-14-7-5-4-6-8-14/h4-8,15H,3,9-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCKSQHUCEFJFAR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)N(C)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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